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Compound of Interest

Compound Name: 3-Pentanol

Cat. No.: B084944

Essential Guide to Safely Handling 3-Pentanol

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides immediate safety, operational, and disposal
information for 3-Pentanol, ensuring laboratory safety and building trust in your chemical
handling protocols.

Immediate Safety Information

3-Pentanol is a flammable liquid and vapor that can cause skin and respiratory irritation. It is
also harmful if inhaled or swallowed.[1][2][3] Adherence to proper safety protocols is crucial to
minimize risks.

First Aid Measures

In the event of exposure, immediate action is necessary. The following table summarizes the
recommended first aid procedures.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Operational Plan for Handling 3-Pentanol

A systematic approach to handling 3-Pentanol is essential to ensure the safety of all laboratory
personnel.

Personal Protective Equipment (PPE)

The following table outlines the required PPE for handling 3-Pentanol.
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PPE Category Specification

Chemical-resistant gloves are required. Nitrile

rubber is suitable for general use, while butyl
Hand Protection rubber is recommended for prolonged or direct

contact. Always inspect gloves for integrity

before use.[5]

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles are mandatory. A face shield may

be necessary for splash-prone operations.

A lab coat or chemical-resistant apron should be
Skin and Body Protection worn. Full-body protection may be required for

large-scale operations.

Work in a well-ventilated area, preferably under
) ) a chemical fume hood. If ventilation is
Respiratory Protection ) ) ]
inadequate, a NIOSH-approved respirator with

organic vapor cartridges is necessary.

Chemical Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Have a spill kit
readily accessible.

» Dispensing: Handle 3-Pentanol in a well-ventilated area, such as a fume hood. Ground all
containers and transfer equipment to prevent static discharge. Use only non-sparking tools.

» Storage: Store 3-Pentanol in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[6] Keep containers tightly closed. It is incompatible with strong oxidizing
agents and acids.[4][7]

e Heating: If heating is required, use a water bath, heating mantle, or another controlled
heating source. Avoid open flames.

o Spill Management: In case of a spill, evacuate the area. For small spills, absorb the liquid
with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.
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For large spills, contain the spill and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 3-Pentanol and its waste is crucial to prevent environmental contamination.

o Waste Collection: Collect all 3-Pentanol waste, including contaminated absorbent materials,
in a designated, labeled, and sealed container.

» Disposal Method: Dispose of chemical waste through a licensed hazardous waste disposal
company. Do not pour 3-Pentanol down the drain.[6] Follow all local, state, and federal
regulations for hazardous waste disposal.

Quantitative Data

The following tables provide key quantitative data for 3-Pentanol.

Physical and Chemical Properties

Property Value
CAS Number 584-02-1
Molecular Formula C5H120
Molecular Weight 88.15 g/mol
Boiling Point 115.6 °C
Flash Point 34°C
Autoignition Temperature 360 °C

Density

0.815 g/cm3 at 20 °C

Occupational Exposure Limits

Organization

Limit

MAK (Germany)

20 ppm (73 mg/m3)[1]
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Note: No specific PEL or TLV from OSHA or ACGIH has been established for 3-Pentanol.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Pentanol.
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Safe Handling Workflow for 3-Pentanol
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Workflow for the safe handling of 3-Pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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